3-(4-chlorophenyl)-N-(2,6-difluorophenyl)azepane-1-carboxamide

• IUPAC Name: 3-(4-chlorophenyl)-N-(2,6-difluorophenyl)azepane-1-carboxamide
• InChI: InChI=1S/C19H19ClF2N2O/c20-15-9-7-13(8-10-15)14-4-1-2-11-24(12-14)19(25)23-18-16(21)5-3-6-17(18)22/h3,5-10,14H,1-2,4,11-12H2,(H,23,25)
• InChI Key: WRPQHCRHTCOXMY-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC(C1)C2=CC=C(C=C2)Cl)C(=O)NC3=C(C=CC=C3F)F
• Molecular Formula: C19H19ClF2N2O
• Molecular Weight: 364.8 g/mol

Description

3-(4-chlorophenyl)-N-(2,6-difluorophenyl)azepane-1-carboxamide, also known as CP-55940, is a synthetic cannabinoid compound that has been extensively studied for its potential therapeutic applications. It was first synthesized in the 1980s by Pfizer, and since then, it has been the subject of numerous scientific studies. In

Scientific Research Applications

Chlorophenyl Compounds in Environmental Studies

Chlorophenyl compounds, such as chlorophenols, are evaluated for their impact on the aquatic environment. They exhibit moderate toxic effects to mammalian and aquatic life. Their persistence in the environment can vary, depending on the presence of microflora capable of biodegrading these compounds. Studies have focused on their environmental distribution, toxicity, and potential for bioaccumulation, highlighting the importance of understanding their behavior in aquatic systems (K. Krijgsheld & A. D. Gen, 1986).

Azepane-based Compounds in Medicinal Chemistry

Azepane-based motifs are explored for their pharmacological properties, with derivatives showing a high degree of structural diversity useful for discovering new therapeutic agents. The development of azepane-containing analogs is a significant area of research in medicinal chemistry due to their potential for treating a wide range of diseases. More than 20 azepane-based drugs have been approved by the FDA, underscoring the importance of this structural motif in drug discovery (Gao-Feng Zha et al., 2019).

Environmental and Health Implications of Chlorinated Solvents

Occupational exposure to chlorinated solvents is associated with various adverse health effects, including central nervous system, reproductive, liver, kidney toxicity, and carcinogenicity. Despite the reduction in their use due to ecological considerations, these compounds are still prevalent in the environment and human tissues. Research continues to assess the health risks associated with exposure to chlorinated solvents, emphasizing the need for safer alternatives and protective measures in occupational settings (A. Ruder, 2006).